Cas no 1207481-21-7 (1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one)

• Product Name: 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one
• CAS No: 1207481-21-7
• MF: C₂₇H₂₉F₃N₂O
• MW: 454.52717757225
• CID: 4730037
• Update Time: 2025-07-01

1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-tert-butylphenyl)-2-(indan-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one
• 1-[2-(4-tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2(1H)-one
• 1-[2-(4-t-butylphenyl)-2-(2,3-dihydro-1h-inden-2-ylamino)ethyl]-3-(trifluormethyl)pyridin-2(1h)-one
• 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one

• Inchi： 1S/C27H29F3N2O/c1-26(2,3)21-12-10-18(11-13-21)24(31-22-15-19-7-4-5-8-20(19)16-22)17-32-14-6-9-23(25(32)33)27(28,29)30/h4-14,22,24,31H,15-17H2,1-3H3
• InChI Key： ARDZNPZYNMTXDH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN(C1=O)CC(C1C=CC(=CC=1)C(C)(C)C)NC1CC2C=CC=CC=2C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 744
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one

Comprehensive Analysis of 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one (CAS No. 1207481-21-7)

The compound 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one (CAS No. 1207481-21-7) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This molecule combines a pyridin-2-one core with a trifluoromethyl group and a 2,3-dihydro-1H-inden-2-ylamino moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small molecule therapeutics with high specificity and low off-target effects has surged. The structural complexity of CAS No. 1207481-21-7 positions it as a candidate for addressing these needs. The presence of the 4-Tert-butylphenyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in CNS drug development. Meanwhile, the trifluoromethyl substituent is known to influence metabolic stability, a hot topic in ADME optimization discussions across pharmaceutical forums.

Synthetic accessibility remains a key consideration for this compound. The 2,3-dihydro-1H-inden-2-ylamino segment introduces stereochemical complexity, prompting innovative approaches in asymmetric synthesis. Recent publications highlight microwave-assisted and flow chemistry techniques for similar structures, reflecting industry shifts toward green chemistry and process intensification. These methods address growing environmental concerns while meeting the need for scalable production—a frequent search query among medicinal chemists.

From a computational perspective, 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one presents interesting challenges for molecular docking studies. The compound's flexible linker and multiple rotatable bonds require advanced conformational analysis, a subject dominating recent computational chemistry conferences. Such analyses are crucial for understanding potential binding modes with protein targets like BRD4 or PI3K, which are currently under investigation for various therapeutic areas.

The patent landscape surrounding this chemical entity reveals competitive activity in oncological applications and neurodegenerative disease research. Several filings describe derivatives of CAS No. 1207481-21-7 as potential JAK/STAT pathway inhibitors, coinciding with increased public interest in immunomodulatory drugs. This connection to trending health topics enhances the compound's visibility in scientific literature and online searches related to precision medicine approaches.

Analytical characterization of this substance presents unique opportunities for advanced spectroscopy techniques. The trifluoromethyl group's distinctive ¹⁹F NMR signature and the compound's chiral centers make it an excellent case study for structure elucidation workshops—a frequently searched educational topic. Recent improvements in cryo-EM and X-ray crystallography have enabled better understanding of similar complex molecules, reflecting technological advancements that researchers actively seek information about.

Formulation scientists examining 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one must consider its physicochemical properties. The balance between the lipophilic tert-butyl group and polar pyridinone moiety creates formulation challenges that align with current industry focus on biopharmaceutics classification system (BCS) optimization. This intersection with drug delivery strategies makes the compound relevant to formulation-related queries in pharmaceutical search trends.

Emerging applications in chemical biology further enhance the significance of this molecule. Its potential as a photoaffinity probe or PROTAC warhead connects to cutting-edge research in target identification—a rapidly growing field with increasing publication rates. These connections to innovative research tools ensure continued academic and industrial interest in CAS No. 1207481-21-7 and its structural analogs.

Stability studies of this compound under various conditions provide valuable data for quality by design (QbD) approaches, a regulatory expectation that generates substantial online discussion. The trifluoromethylpyridinone core's susceptibility to hydrolytic degradation presents case study material for forced degradation experiments—a common training topic for analytical chemists entering the pharmaceutical industry.

In conclusion, 1-[2-(4-Tert-butylphenyl)-2-(2,3-dihydro-1H-inden-2-ylamino)ethyl]-3-(trifluoromethyl)pyridin-2-one represents a fascinating intersection of structural complexity, therapeutic potential, and technical challenges. Its relevance to multiple trending research areas—from computational drug design to sustainable synthesis—ensures its continued importance in scientific literature and online search queries related to advanced pharmaceutical development.